Cas no 1261931-31-0 (5-(3-Methylthiophenyl)picolinic acid)

• Product Name: 5-(3-Methylthiophenyl)picolinic acid
• CAS No: 1261931-31-0
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD18317446
• CID: 5158357
• Update Time: 2026-03-04

5-(3-Methylthiophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methylthiophenyl)picolinic acid

• MDL： MFCD18317446
• Inchi： 1S/C13H11NO2S/c1-17-11-4-2-3-9(7-11)10-5-6-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key： QUWYGZLCWBLCHH-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=NC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.8
• Topological Polar Surface Area: 75.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines